Cas no 2034343-25-2 (3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide)
3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide
- 2034343-25-2
- AKOS026693128
- 3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]propanamide
- F6514-7114
- 3-(4-chloro-3-fluorophenyl)-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)propanamide
- 3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide
-
- Inchi: 1S/C16H20ClFN4O/c1-11(2)15(10-22-19-7-8-20-22)21-16(23)6-4-12-3-5-13(17)14(18)9-12/h3,5,7-9,11,15H,4,6,10H2,1-2H3,(H,21,23)
- InChI Key: MEGXTBBEIMTASW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1F)CCC(NC(CN1N=CC=N1)C(C)C)=O
Computed Properties
- Exact Mass: 338.1309671g/mol
- Monoisotopic Mass: 338.1309671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 59.8Ų
3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6514-7114-2μmol |
3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide |
2034343-25-2 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6514-7114-5μmol |
3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide |
2034343-25-2 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6514-7114-10μmol |
3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide |
2034343-25-2 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6514-7114-20μmol |
3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide |
2034343-25-2 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6514-7114-1mg |
3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide |
2034343-25-2 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6514-7114-2mg |
3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide |
2034343-25-2 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6514-7114-3mg |
3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide |
2034343-25-2 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6514-7114-4mg |
3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide |
2034343-25-2 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6514-7114-5mg |
3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide |
2034343-25-2 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6514-7114-10mg |
3-(4-chloro-3-fluorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide |
2034343-25-2 | 10mg |
$118.5 | 2023-09-08 |
3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide Related Literature
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide
Introduction to 3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide (CAS No. 2034343-25-2)
3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2034343-25-2, represents a novel molecular entity with a complex structural framework that includes a 4-chloro-3-fluorophenyl moiety and a 1-(2H-1,2,3-triazol-2-yl)butan-2-yl side chain. The presence of these functional groups suggests potential applications in the development of innovative therapeutic agents.
The structural design of this compound is meticulously crafted to exploit specific interactions with biological targets, making it a promising candidate for further investigation in drug discovery. The N-3-methyl group and the propanamide backbone contribute to the compound's overall solubility and bioavailability, which are critical factors in pharmaceutical development. These features enhance the likelihood of the compound exhibiting favorable pharmacokinetic properties, thereby increasing its potential as a lead compound in medicinal chemistry.
In recent years, there has been a growing interest in the development of molecules that incorporate heterocyclic structures, such as the 1,2,3-triazole ring found in this compound. Triazoles are known for their versatility and have been widely explored in various therapeutic contexts due to their ability to form stable complexes with biological targets. The incorporation of a triazole moiety into the molecular framework of 3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide not only enhances its structural complexity but also opens up possibilities for unique pharmacological interactions.
The 4-chloro-3-fluorophenyl group is another key feature of this compound that warrants detailed discussion. Halogenated aromatic rings are frequently employed in medicinal chemistry due to their ability to modulate electronic properties and improve binding affinity. The presence of both chlorine and fluorine atoms in this aromatic ring system suggests that the compound may exhibit enhanced metabolic stability and binding interactions with biological targets. This dual halogenation strategy is often used to optimize pharmacokinetic profiles and improve drug-like properties.
Current research in the field of drug discovery has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and high-throughput screening techniques have become indispensable tools in modern pharmaceutical research, enabling scientists to rapidly evaluate the potential of novel compounds like 3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide. These methodologies allow for the identification of key structural features that contribute to biological activity and provide insights into potential mechanisms of action.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, including the introduction of the triazole ring and the installation of the amide linkage. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological evaluation. Advances in synthetic techniques have made it possible to construct complex molecular frameworks with increasing efficiency, thereby accelerating the drug discovery process.
In conclusion, 3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yb)utabn-an-propanamide (CAS No. 20343432562) is a structurally intricate compound with potential applications in pharmaceutical research. Its unique combination of functional groups and heterocyclic moieties make it an attractive candidate for further investigation. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this one will play a crucial role in the development of novel therapeutic agents.
2034343-25-2 (3-(4-chloro-3-fluorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)